(1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2,3-dihydro-1H-inden-5-amine
• InChI: InChI=1S/C17H17NO2/c1-2-13-5-6-15(9-14(13)3-1)18-10-12-4-7-16-17(8-12)20-11-19-16/h4-9,18H,1-3,10-11H2
• InChI Key: GPZIVVMHXFCIRW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine, also known as MDMA or ecstasy, is a psychoactive drug that has gained popularity in recent years. It is a synthetic compound that was first synthesized in 1912 by a German pharmaceutical company, but its psychoactive effects were not discovered until the 1970s. MDMA is classified as a Schedule I drug in the United States, meaning that it is considered to have a high potential for abuse and no accepted medical use. However, there has been a growing interest in the potential therapeutic uses of MDMA in recent years.

Mechanism of Action

(1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine works by increasing the levels of several neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. Serotonin is particularly important in regulating mood and social behavior, and (1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine has been shown to increase feelings of empathy and social connection by increasing serotonin levels.
Biochemical and Physiological Effects
(1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine has a number of biochemical and physiological effects on the body. It increases heart rate and blood pressure, and can cause dehydration and hyperthermia. It also increases the release of the hormone vasopressin, which can lead to water retention and hyponatremia (low sodium levels in the blood). Long-term use of (1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine has been associated with a number of negative health effects, including cognitive impairment and damage to the serotonin system in the brain.

Advantages and Limitations for Lab Experiments

(1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine has a number of advantages for use in lab experiments. It is a potent psychoactive compound that can be used to study the effects of serotonin on mood and behavior. It is also relatively easy to synthesize and can be produced in large quantities. However, there are also limitations to using (1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine in lab experiments. It is a Schedule I drug, meaning that it is difficult to obtain for research purposes. It also has a number of potential negative health effects, which can make it difficult to study in humans.

Future Directions

There are a number of potential future directions for research on (1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine. One area of interest is the use of (1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine in the treatment of PTSD and other mental health conditions. There is also interest in developing new compounds that have similar effects to (1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine but with fewer negative health effects. Researchers are also interested in studying the long-term effects of (1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine use, particularly in heavy users. Finally, there is interest in studying the effects of (1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine on the brain at the molecular level, in order to better understand its mechanism of action.

Synthesis Methods

(1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine is synthesized from safrole, a natural compound found in sassafras oil. The synthesis process involves several steps, including isomerization, oxidation, and reduction. The final product is a white crystalline powder that is typically sold in capsule or tablet form.

Scientific Research Applications

(1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine has been the subject of extensive scientific research in recent years, particularly in the field of psychotherapy. Studies have shown that (1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine can be effective in treating conditions such as post-traumatic stress disorder (PTSD), anxiety, and depression. (1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine has been shown to increase feelings of empathy and connection with others, which can be beneficial in therapy settings. (1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine-assisted therapy involves a patient taking a dose of (1,3-benzodioxol-5-ylmethyl)2,3-dihydro-1H-inden-5-ylamine under the supervision of a trained therapist, who then guides the patient through a therapeutic session.